2-(2,3-dimethoxyphenyl)-N'-hydroxyethanimidamide

• IUPAC Name: 2-(2,3-dimethoxyphenyl)-N'-hydroxyethanimidamide
• InChI: InChI=1S/C10H14N2O3/c1-14-8-5-3-4-7(10(8)15-2)6-9(11)12-13/h3-5,13H,6H2,1-2H3,(H2,11,12)
• InChI Key: MYGYODAJRWQLDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CC(=NO)N
• Isomeric SMILES: COC1=CC=CC(=C1OC)C/C(=N/O)/N
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• CAS No.: 885957-54-0

Description

2-(2,3-Dimethoxyphenyl)-N’-hydroxyethanimidamide is an organic compound with a complex structure that includes a dimethoxyphenyl group and a hydroxyethanimidamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,3-dimethoxyphenyl)-N’-hydroxyethanimidamide typically involves the reaction of 2,3-dimethoxybenzaldehyde with hydroxylamine hydrochloride under basic conditions to form the corresponding oxime. This oxime is then subjected to a Beckmann rearrangement to yield the desired hydroxyethanimidamide compound. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like sulfuric acid or hydrochloric acid to facilitate the rearrangement.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(2,3-Dimethoxyphenyl)-N’-hydroxyethanimidamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can facilitate nucleophilic substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce amines.

Scientific Research Applications

2-(2,3-Dimethoxyphenyl)-N’-hydroxyethanimidamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(2,3-dimethoxyphenyl)-N’-hydroxyethanimidamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in disease pathways, leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

3,4-Dimethoxyphenethylamine: This compound is structurally similar but lacks the hydroxyethanimidamide group.

1-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one: Another related compound with different functional groups.

Uniqueness

2-(2,3-Dimethoxyphenyl)-N’-hydroxyethanimidamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and potential applications. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and industrial applications.